Cas no 179946-34-0 (2-Fluoro-6-trifluoromethylbenzyl Cyanide)

• Product Name: 2-Fluoro-6-trifluoromethylbenzyl Cyanide
• CAS No: 179946-34-0
• MF: C₉H₅F₄N
• MW: 203.13631606102
• MDL: MFCD00061184
• CID: 66145
• PubChem ID: 24878414
• Update Time: 2025-06-20

2-Fluoro-6-trifluoromethylbenzyl Cyanide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile
• 2-Fluoro-6-trifluoromethylbenzyl cyanide
• 2-[2-fluoro-6-(trifluoromethyl)phenyl]acetonitrile
• 2-FLUORO-6-(TRIFLUOROMETHYL)PHENYLACETO
• 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile98%
• 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile 98%
• 179946-34-0
• MFCD00061184
• 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile, 97%
• DTXSID20372170
• 2-fluoro-6-trifluoromethyl-phenyl-acetonitrile
• Benzenemethanamine, 4-methoxy-.alpha.-methyl-
• 2-fluoro-2-[2-(trifluoromethyl)phenyl]acetonitrile
• 2-(2-Fluoro-6-(trifluoromethyl)phenyl)acetonitrile
• A812505
• SCHEMBL954890
• CK2062
• FT-0643736
• J-011482
• AKOS015853201
• benzeneacetonitrile, 2-fluoro-6-(trifluoromethyl)-
• AS-45860
• CS-0135247
• DB-044382
• 2-Fluoro-6-trifluoromethylbenzyl Cyanide

• MDL： MFCD00061184
• Inchi： 1S/C9H5F4N/c10-8-3-1-2-7(9(11,12)13)6(8)4-5-14/h1-3H,4H2
• InChI Key： SFLYZUWDTDYATN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1CC#N

Computed Properties

• Exact Mass: 203.03600
• Monoisotopic Mass: 203.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.363 g/mL at 25 °C(lit.)
• Boiling Point: 229 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.449(lit.)
• PSA: 23.79000
• LogP: 2.91058
• Solubility: Not determined

2-Fluoro-6-trifluoromethylbenzyl Cyanide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37
• HazardClass：TOXIC

Additional information on 2-Fluoro-6-trifluoromethylbenzyl Cyanide

Professional Introduction to 2-Fluoro-6-trifluoromethylbenzyl Cyanide (CAS No. 179946-34-0)

2-Fluoro-6-trifluoromethylbenzyl Cyanide, identified by its CAS number 179946-34-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzylic nitriles, characterized by the presence of a cyano group (-CN) attached to a benzyl moiety. The structural features of this molecule, particularly the combination of a fluoro substituent at the 2-position and a trifluoromethyl group at the 6-position of the benzene ring, contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis and application of 2-Fluoro-6-trifluoromethylbenzyl Cyanide have been extensively studied due to its utility as an intermediate in the preparation of various pharmacologically active compounds. The fluoro and trifluoromethyl groups are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them valuable in the design of novel therapeutic agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in industrial and academic research settings.

In the realm of medicinal chemistry, 2-Fluoro-6-trifluoromethylbenzyl Cyanide serves as a versatile building block for constructing complex molecular architectures. Its benzylic nitrile functionality can undergo various transformations, including nucleophilic addition reactions, which are pivotal in the synthesis of heterocyclic compounds. These transformations are often employed to introduce additional pharmacophoric elements into the molecular framework, enhancing the biological activity of the resulting derivatives.

One of the most compelling aspects of 2-Fluoro-6-trifluoromethylbenzyl Cyanide is its potential application in the development of targeted therapies. The presence of fluorine atoms can significantly influence the pharmacokinetic properties of drug candidates, including their absorption, distribution, metabolism, and excretion (ADME). For instance, fluorine substitution has been shown to improve oral bioavailability and reduce metabolic clearance, thereby increasing the therapeutic efficacy of drugs. This has led to a surge in interest among researchers looking to develop next-generation pharmaceuticals with improved pharmacological profiles.

The role of 2-Fluoro-6-trifluoromethylbenzyl Cyanide in drug discovery has been further highlighted by recent studies demonstrating its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, making them attractive targets for therapeutic intervention. By incorporating this compound into kinase inhibitor designs, researchers have been able to develop molecules with enhanced selectivity and potency. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with target proteins, leading to more effective inhibition.

In addition to its applications in kinase inhibition, 2-Fluoro-6-trifluoromethylbenzyl Cyanide has also been explored in the development of anticancer agents. Cancer research has seen significant progress in recent years due to the availability of innovative chemical tools like this compound. Its ability to serve as a precursor for structurally diverse analogs has allowed chemists to explore new chemical spaces for discovering novel anticancer drugs. The fluoro and trifluoromethyl substituents contribute to the overall lipophilicity and metabolic stability of these derivatives, which are critical factors for their success as therapeutic agents.

The growing interest in fluorinated compounds has also spurred advancements in synthetic methodologies tailored for their preparation. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex fluorinated benzylic nitriles like 2-Fluoro-6-trifluoromethylbenzyl Cyanide. These methods often provide high yields and regioselectivity, making them ideal for large-scale production. The development of such synthetic strategies has not only improved access to this compound but also opened up new avenues for exploring other fluorinated pharmaceutical intermediates.

The impact of 2-Fluoro-6-trifluoromethylbenzyl Cyanide on drug discovery extends beyond its direct use as an intermediate. Its structural motifs have inspired novel drug design paradigms that leverage fluorine's unique electronic properties. For example, computational studies have shown that fluorine substitution can alter electron density distribution within molecules, influencing their interaction with biological targets. This knowledge has been applied to optimize lead compounds during preclinical development, leading to more efficient drug candidates.

The future prospects for 2-Fluoro-6-trifluoromethylbenzyl Cyanide are promising, with ongoing research focusing on expanding its applications across different therapeutic areas. As our understanding of fluorinated chemistry evolves, new opportunities for utilizing this compound are likely to emerge. Collaborative efforts between synthetic chemists and biologists will be essential in harnessing its full potential and translating laboratory discoveries into clinical reality.

In conclusion, 2-Fluoro-6-trifluoromethylbenzyl Cyanide (CAS No. 179946-34-0) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features make it a valuable tool for constructing biologically active molecules with enhanced pharmacological properties. As advancements continue in synthetic chemistry and drug discovery technologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.